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Compound of Interest

Compound Name: 2-Methoxy-1-naphthaldehyde

Cat. No.: B1195280 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2-Methoxy-1-naphthaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methoxy-1-naphthaldehyde, a compound of interest in various research and development

fields. This document is intended for use by researchers, scientists, and drug development

professionals, offering detailed data, experimental protocols, and conceptual visualizations to

support laboratory work and further investigation.

Core Physical and Chemical Properties
2-Methoxy-1-naphthaldehyde is an aromatic aldehyde with a methoxy group substituted on

the naphthalene ring. Its physical characteristics are crucial for its handling, application in

synthesis, and role in biological studies.

Quantitative Data Summary
The key physical and chemical identification data for 2-Methoxy-1-naphthaldehyde are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₂H₁₀O₂ [1][2]

Molecular Weight 186.21 g/mol [2][3][4]

Melting Point 80-87 °C [1][5]

82-85 °C (lit.) [6]

84 °C [3]

Boiling Point 205 °C at 18 mmHg (lit.) [6]

205 °C [3]

Appearance
Cream to pale brown crystals

or powder
[1][5]

Beige-brown crystalline

powder
[6]

Purity (Assay) ≥98.5% (GC) [1][5]

>98.0% (GC) [7]

98%

CAS Number 5392-12-1 [1][2]

IUPAC Name
2-methoxynaphthalene-1-

carbaldehyde
[1][2]

InChI Key
YIQGLTKAOHRZOL-

UHFFFAOYSA-N
[1][2]

SMILES
COC1=CC=C2C=CC=CC2=C

1C=O
[1]

Spectral Data
Spectroscopic data is essential for the structural elucidation and confirmation of 2-Methoxy-1-
naphthaldehyde.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectral

data are available for this compound, providing detailed information about its molecular

structure.[2][8]

Infrared (IR) Spectroscopy: The FT-IR and FT-Raman spectra of 2-Methoxy-1-
naphthaldehyde have been studied, which helps in identifying its functional groups.[2][6][9]

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

key physical properties of 2-Methoxy-1-naphthaldehyde.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.[10][11][12]

Principle: The melting point is the temperature at which a solid transitions into a liquid. For a

pure crystalline solid, this transition occurs over a narrow temperature range. Impurities

typically depress the melting point and broaden the melting range.[12]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the 2-Methoxy-1-naphthaldehyde sample is completely dry

and finely powdered. If necessary, gently grind the crystals using a mortar and pestle.[13]
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Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a

small amount of the compound. Invert the tube and tap it gently on a hard surface to pack

the solid into the closed end. The packed sample height should be 1-2 mm.[10]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.[13]

Heating: Begin heating the apparatus. A rapid heating rate can be used initially to determine

an approximate melting point. For an accurate measurement, repeat the process with a slow

heating rate of 1-2 °C per minute, starting from a temperature about 15-20 °C below the

expected melting point.[12][13]

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (the beginning of the melting range) and

the temperature at which the entire sample becomes a clear liquid (the end of the melting

range).[11][12]

Sample Preparation Loading Measurement

Dry Sample Grind to Fine Powder Load into Capillary Tube Pack Sample Place in Apparatus Heat Slowly (1-2°C/min) Observe Melting Record T_start and T_end

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure.[14] This method is suitable for determining the boiling point of small

quantities of liquid, which is relevant if the compound is melted or dissolved.

Apparatus:

Thiele tube or a small test tube with a beaker for an oil bath
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Thermometer

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Liquid for bath (e.g., mineral oil)

Procedure:

Sample Preparation: Place a few milliliters of the molten compound or a concentrated

solution into a small test tube.

Capillary Insertion: Place a capillary tube (sealed end up) into the test tube containing the

sample.[15][16]

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or thread.

The bottom of the test tube should be level with the thermometer bulb.[15]

Heating: Immerse the assembly in a Thiele tube or an oil bath, ensuring the sample is below

the level of the heating liquid. Heat the apparatus gently and slowly.[16]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Continue heating until a continuous and rapid stream of bubbles is

observed.[15]

Recording: Remove the heat source and allow the apparatus to cool slowly. The temperature

at which the bubbling stops and the liquid just begins to enter the capillary tube is the boiling

point of the substance.[15][17]

Solubility Determination
Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a

given temperature to form a saturated solution.[18]

Apparatus:

Test tubes with stoppers
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Spatula

Balance

Graduated cylinder or pipette

Vortex mixer or shaker

Constant temperature bath

Procedure:

Solvent Preparation: Add a precise volume (e.g., 1 mL) of the desired solvent (e.g., water,

ethanol, DMSO) to a test tube.

Temperature Control: Place the test tube in a constant temperature bath (e.g., 25 °C) and

allow it to equilibrate.[19]

Solute Addition: Add a small, pre-weighed amount of 2-Methoxy-1-naphthaldehyde to the

test tube.

Dissolution: Stopper the test tube and shake or vortex it vigorously for a set period until the

solid is fully dissolved.[20]

Iterative Addition: Continue adding small, weighed portions of the solute, ensuring complete

dissolution after each addition.

Saturation Point: The point at which a small amount of the solid remains undissolved, even

after prolonged agitation, is the saturation point.

Calculation: Calculate the total mass of the solute that dissolved in the known volume of the

solvent. Express the solubility in terms of g/L or mol/L.

Applications and Logical Relationships
2-Methoxy-1-naphthaldehyde is not just a chemical compound with a set of physical

properties; it is also a molecule with significant applications in biological and materials science.
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Role as a Signaling Inhibitor
Recent studies have identified 2-Methoxy-1-naphthaldehyde as a novel inhibitor of

strigolactone signaling.[6] Strigolactones are a class of plant hormones that regulate various

aspects of plant development. This inhibitory activity makes the compound a valuable tool for

studying plant biology and potentially for developing new agricultural chemicals.
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Caption: Inhibition of Strigolactone Signaling Pathway.

Intermediate in Chemical Synthesis
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Due to its reactive aldehyde group and stable naphthalene core, 2-Methoxy-1-
naphthaldehyde serves as a valuable intermediate in the synthesis of more complex

molecules, such as fluorescent dyes and other organic compounds.[21][22]

Chemical Identity

Physical Properties Key Applications
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Caption: Logical Relationships of Compound Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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